molecular formula C11H8ClNO3 B8560837 5-(4-Chlorophenyl)-4-methylisoxazole-3-carboxylic acid

5-(4-Chlorophenyl)-4-methylisoxazole-3-carboxylic acid

Cat. No.: B8560837
M. Wt: 237.64 g/mol
InChI Key: CIYSEKYUJLPQBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Chlorophenyl)-4-methylisoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8ClNO3 and its molecular weight is 237.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClNO3

Molecular Weight

237.64 g/mol

IUPAC Name

5-(4-chlorophenyl)-4-methyl-1,2-oxazole-3-carboxylic acid

InChI

InChI=1S/C11H8ClNO3/c1-6-9(11(14)15)13-16-10(6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)

InChI Key

CIYSEKYUJLPQBZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(ON=C1C(=O)O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 5-(4-chlorophenyl)-4-methylisoxazole-3-carboxylate (63 mg, 0.24 mmol) in tetrahydrofuran (1.5 mL) was added a solution of lithium hydroxide hydrate (10 mg, 0.24 mmol) in water (1.5 mL). After stirring for 20 minutes, the reaction mixture was acidified with 1M HCl and extracted with dichloromethane three times. The combined dichloromethane extracts were washed with brine, dried over magnesium sulfate, and evaporated to obtain 5-(4-chlorophenyl)-4-methylisoxazole-3-carboxylic acid (55 mg, 0.23 mmol).
Name
ethyl 5-(4-chlorophenyl)-4-methylisoxazole-3-carboxylate
Quantity
63 mg
Type
reactant
Reaction Step One
Name
lithium hydroxide hydrate
Quantity
10 mg
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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